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Introduction
The inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine (Tz) and a

trans-cyclooctene (TCO) is a cornerstone of bioorthogonal chemistry, prized for its

exceptionally fast reaction kinetics without the need for a cytotoxic catalyst.[1][2] This "click

chemistry" reaction has become an invaluable tool for the specific and efficient labeling of

biomolecules in complex biological systems.[1] Cy5-PEG2-TCO is a fluorescent probe

designed for these applications, combining a bright, far-red Cy5 fluorophore with a TCO

reactive group via a polyethylene glycol (PEG) spacer.

The Cy5 fluorophore is ideal for biological imaging due to its excitation and emission maxima in

the red spectrum (~650/670 nm), which minimizes background autofluorescence from cells and

tissues.[2] The hydrophilic PEG2 linker enhances the molecule's solubility and provides a

spacer to reduce steric hindrance between the dye and the target molecule.[2] The TCO group

facilitates a rapid and stable covalent bond with tetrazine-modified molecules. This powerful

combination makes Cy5-PEG2-TCO a highly effective tool for live cell imaging, flow cytometry,

and other fluorescence-based assays.
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The reaction proceeds through a [4+2] cycloaddition between the electron-deficient tetrazine

and the strained, electron-rich TCO. This is followed by a retro-Diels-Alder reaction that

releases nitrogen gas, forming a stable dihydropyridazine conjugate and locking the fluorescent

probe onto its target.

Quantitative Data
The performance of Cy5-PEG2-TCO in live cell imaging is underpinned by the rapid and

specific kinetics of the TCO-tetrazine ligation. The following table summarizes key quantitative

data for this bioorthogonal reaction.

Parameter Value Notes

Reaction Type

Inverse-Electron-Demand

Diels-Alder (iEDDA)

Cycloaddition

A bioorthogonal "click

chemistry" reaction.

Second-Order Rate Constant

(k₂)
Up to 30,000 M⁻¹s⁻¹

Dependent on the specific

tetrazine and TCO derivatives

used. This high rate allows for

efficient labeling at low

concentrations.

Cy5 Excitation Maximum ~650 nm

Cy5 Emission Maximum ~670 nm

Falls within the far-red

spectrum, reducing cellular

autofluorescence.

Recommended TCO-Antibody

Concentration (Pre-targeting)
10-100 nM

Optimal concentration should

be determined empirically.

Recommended Cy5-PEG2-

TCO Staining Concentration
1-10 µM

Optimal concentration should

be determined empirically for

the specific application.

Incubation Time (Pre-targeting) 30-60 minutes at 37°C
Allows for the TCO-labeled

antibody to bind to its target.

Incubation Time (Staining)
15-30 minutes at room

temperature or 37°C

Should be performed protected

from light.
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Signaling Pathways and Reaction Mechanisms
The core of this application is the bioorthogonal reaction between TCO and tetrazine, which

allows for the specific labeling of a target molecule in a complex biological environment without

interfering with native cellular processes.

Bioorthogonal Reaction

Tetrazine Diene

Unstable Tricyclic Intermediate
[4+2] Cycloaddition

(iEDDA)

trans-cyclooctene (TCO) Dienophile

Stable Dihydropyridazine Conjugate

Retro-Diels-Alder

N₂

Click to download full resolution via product page

Mechanism of the Tetrazine-TCO bioorthogonal reaction.

Experimental Protocols
Protocol 1: Pre-targeting Strategy for Live-Cell Imaging
This protocol describes a two-step "pre-targeting" approach where cells are first labeled with a

TCO-functionalized antibody (or other targeting molecule) followed by detection with Cy5-

PEG2-TCO. This method can enhance the signal-to-noise ratio by allowing unbound antibody

to be washed away before the addition of the fluorescent probe.

Materials:

Live cells cultured on glass-bottom dishes suitable for microscopy

TCO-functionalized targeting molecule (e.g., antibody against a cell surface protein)

Cy5-PEG2-TCO
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Anhydrous DMSO

Live-cell imaging medium (e.g., phenol red-free DMEM)

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filters for Cy5 (e.g., excitation ~640 nm, emission

~670 nm)

Procedure:

Cell Preparation: Culture cells to the desired confluency on glass-bottom dishes.

Pre-targeting Step:

Dilute the TCO-functionalized antibody in live-cell imaging medium to the desired final

concentration (e.g., 10-100 nM).

Remove the culture medium from the cells and wash once with warm PBS.

Add the antibody solution to the cells and incubate for 30-60 minutes at 37°C in a cell

culture incubator.

Washing:

Remove the antibody solution and wash the cells two to three times with warm PBS to

remove any unbound TCO-functionalized antibody.

Labeling with Cy5-PEG2-TCO:

Prepare a stock solution of Cy5-PEG2-TCO in anhydrous DMSO (e.g., 1-10 mM).

Dilute the Cy5-PEG2-TCO stock solution in live-cell imaging medium to a final

concentration of 1-5 µM.

Add the Cy5-PEG2-TCO staining solution to the cells.

Image Acquisition:
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Immediately begin imaging the cells using a fluorescence microscope. The fluorescent

signal should develop rapidly as the TCO-tetrazine ligation occurs.

Time-lapse imaging can be performed to monitor the labeling process in real-time. To

minimize phototoxicity, use the lowest possible excitation light intensity and exposure time

that provides a sufficient signal.

Controls:

No TCO Control: Cells not treated with the TCO-functionalized antibody but incubated with

Cy5-PEG2-TCO to assess non-specific binding of the dye.

No Dye Control: Cells treated with the TCO-functionalized antibody but not with Cy5-PEG2-

TCO to determine any background fluorescence from the antibody or cells.

Untreated Cells: To determine the level of cellular autofluorescence.
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Experimental Workflow

1. Culture Cells

2. Incubate with
TCO-Antibody

(30-60 min, 37°C)

3. Wash (3x with PBS)

4. Add Cy5-PEG2-TCO
(1-5 µM)

5. Live Cell Imaging

Click to download full resolution via product page

Pre-targeting workflow for live cell imaging.

Protocol 2: Labeling of TCO-Metabolically-Engineered
Cells
This protocol is for labeling cells that have been metabolically engineered to incorporate a

TCO-modified sugar, amino acid, or other small molecule into their proteins or glycans.

Materials:

Live cells expressing TCO-modified biomolecules
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Cy5-PEG2-TCO

Anhydrous DMSO

Live-cell imaging medium

Fluorescence microscope with appropriate filters for Cy5

Procedure:

Cell Preparation: Harvest the TCO-labeled cells and plate them on glass-bottom dishes.

Allow cells to adhere.

Cy5-PEG2-TCO Staining Solution:

Prepare a stock solution of Cy5-PEG2-TCO in anhydrous DMSO (e.g., 1-10 mM).

Dilute the stock solution in live-cell imaging medium to the desired final staining

concentration (e.g., 1-10 µM). The optimal concentration should be determined empirically.

Staining:

Remove the culture medium and add the Cy5-PEG2-TCO staining solution to the cells.

Incubation:

Incubate the cells for 15-30 minutes at 37°C, protected from light.

Washing:

Wash the cells two to three times with warm live-cell imaging medium to remove any

unreacted Cy5-PEG2-TCO.

Imaging:

Add fresh live-cell imaging medium to the cells and acquire images on a fluorescence

microscope.
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Applications in Drug Development
The specificity and biocompatibility of the TCO-tetrazine ligation make Cy5-PEG2-TCO a

valuable tool in drug development and research.

Target Engagement and Validation: A small molecule drug candidate can be modified with a

tetrazine group. After administration to cells, a TCO-functionalized Cy5 probe can be used to

visualize and quantify the binding of the drug to its intracellular target.

Antibody-Drug Conjugate (ADC) Research: Researchers can track the internalization and

trafficking of ADCs by labeling a tetrazine-modified antibody with Cy5-PEG2-TCO.

High-Throughput Screening: The rapid kinetics of the reaction allows for the development of

high-throughput imaging assays to screen for compounds that modulate a specific biological

pathway.

In Vivo Imaging: The use of far-red dyes like Cy5 is advantageous for in vivo imaging studies

in animal models due to deeper tissue penetration and lower autofluorescence. Pre-targeting

strategies can be employed to improve the target-to-background ratio in these studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Cy5-PEG2-TCO in
Live Cell Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376150/docs#application-notes-and-protocols-for-
cy5-peg2-tco-in-live-cell-imaging]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12376150?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/The_Tetrazine_TCO_Bioorthogonal_Reaction_A_Deep_Dive_into_its_Mechanism_and_Application.pdf
https://www.benchchem.com/pdf/An_In_depth_Guide_to_Cy5_PEG8_Tetrazine_in_Bioorthogonal_Click_Chemistry.pdf
https://www.benchchem.com/product/b12376150/docs#application-notes-and-protocols-for-cy5-peg2-tco-in-live-cell-imaging
https://www.benchchem.com/product/b12376150/docs#application-notes-and-protocols-for-cy5-peg2-tco-in-live-cell-imaging
https://www.benchchem.com/product/b12376150/docs#application-notes-and-protocols-for-cy5-peg2-tco-in-live-cell-imaging
https://www.benchchem.com/product/b12376150/docs#application-notes-and-protocols-for-cy5-peg2-tco-in-live-cell-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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